Cas no 1804710-37-9 (4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1804710-37-9
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4807490
• Update Time: 2025-05-22

4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5ClF5NO2/c10-6-3(1-4(17)18)2-16-7(8(11)12)5(6)9(13,14)15/h2,8H,1H2,(H,17,18)
• InChI Key： ZOINLRLBFDAKCJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Guide to 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804710-37-9)

4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804710-37-9) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoromethyl-trifluoromethyl substitution pattern, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid features a pyridine core with multiple halogen substitutions, which contribute to its distinct electronic properties. The presence of both difluoromethyl and trifluoromethyl groups enhances its lipophilicity, making it valuable for improving the pharmacokinetic profiles of drug candidates. Recent studies highlight its role in optimizing lead compounds for better metabolic stability and target binding affinity.

In agrochemical applications, 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid serves as a key intermediate for synthesizing novel pesticides and herbicides. Its fluorine-rich structure aligns with the growing demand for environmentally friendly crop protection agents with reduced toxicity. Industry reports suggest that derivatives of this compound exhibit promising herbicidal activity against resistant weed species, addressing a critical challenge in modern agriculture.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid typically involves multi-step reactions, including halogenation and fluorination processes. Advanced purification techniques such as column chromatography or recrystallization are employed to achieve high purity grades (>98%), which are essential for research and industrial applications. Analytical characterization via NMR, HPLC, and mass spectrometry confirms the compound's structural integrity.

Market trends indicate rising demand for fluorinated pyridine derivatives, driven by their versatility in medicinal chemistry and material science. As pharmaceutical companies invest in fluorine-containing drug candidates, intermediates like CAS 1804710-37-9 are becoming strategically important. Regulatory agencies have approved several fluorinated drugs in recent years, validating the therapeutic potential of such compounds.

Researchers frequently search for "synthesis of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid" or "applications of fluorinated pyridine acetic acids," reflecting strong academic and industrial interest. The compound's CAS number 1804710-37-9 is a critical identifier for procurement and literature searches. Safety data sheets emphasize standard laboratory precautions when handling this material, though it doesn't fall under restricted chemical categories.

Innovative uses of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid are emerging in materials science, particularly in the development of liquid crystals and organic semiconductors. The electron-withdrawing effects of its substituents make it valuable for tuning electronic properties in conjugated systems. Patent analyses reveal increasing filings involving this compound for electronic device applications.

Environmental fate studies show that fluorinated pyridine derivatives generally exhibit moderate biodegradability, with research ongoing to improve their ecological profiles. Green chemistry approaches are being explored to synthesize CAS 1804710-37-9 with reduced waste generation. These efforts align with global sustainability initiatives in chemical manufacturing.

For quality assurance, suppliers typically provide certificates of analysis detailing parameters like purity, moisture content, and residual solvents. Storage recommendations for 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetic acid include protection from light and moisture at controlled temperatures. Proper handling ensures stability for long-term research use.

The future outlook for 1804710-37-9 remains positive as fluorination strategies continue to dominate drug discovery pipelines. With increasing recognition of fluorine's role in enhancing drug properties, this compound is poised to maintain its relevance in cutting-edge research. Collaborative projects between academia and industry are expected to uncover new applications for this versatile building block.